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Compound of Interest

Compound Name: Potassium tellurite

Cat. No.: B1213497 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

characteristics of potassium tellurite (K₂TeO₃) powder. The information is compiled from

various chemical data sources to assist researchers and professionals in its safe handling,

storage, and application.

Qualitative Description: Physical Appearance
Potassium tellurite is an inorganic compound that typically presents as a white to off-white

solid.[1][2][3] It is commonly available in the form of a granular powder or as white, hygroscopic

crystals.[2][4][5][6] Its hygroscopic nature means it readily absorbs moisture from the

atmosphere, and therefore requires storage in tightly sealed containers in a cool, dry place.[5]

[7] The compound is generally described as odorless.[7][8]

When dissolved in water, a 1% aqueous solution is typically clear and colorless to slightly hazy

or faint yellow.[9][10]

Quantitative Physical and Chemical Data
The key physical and chemical properties of potassium tellurite are summarized in the table

below for easy reference.
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Property Value Citations

Chemical Formula K₂TeO₃ [1][6]

Molecular Weight 253.79 g/mol [1][2][11]

Appearance

White to off-white crystalline

solid, powder, or granular

powder.[1][2][6][12][13]

[1][2][6][12][13]

Melting Point Decomposes at 460–470 °C [1][2][4][7]

Solubility in Water

Very soluble.[4][7][14] Specific

values: 8.8 g/100g at 0°C, 27.5

g/100g at 20°C, 50.4 g/100g at

30°C.[4][5]

[4][5][7][14]

pH
~11.3 (100 g/L solution at

25°C)
[9]

Crystal Structure

The broader class of alkali

tellurites can form various

complex crystal structures,

often monoclinic systems with

linked tellurite rings or chains.

[15][16][17][18]

[15][16][17][18]

Experimental Protocols
The determination of the physical properties listed above follows standard laboratory

procedures:

Melting Point: Determined using a calibrated melting point apparatus. The sample is heated

at a controlled rate, and the temperature range from the onset of melting to complete

liquefaction (or decomposition) is recorded. For a substance like potassium tellurite that

decomposes, the temperature at which decomposition begins is noted.

Solubility: Measured by preparing a saturated solution at a specific temperature. A known

volume of the solvent (e.g., water) is saturated with the solute (potassium tellurite), and the
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concentration of the dissolved solute is then determined by analytical methods, such as

titration or gravimetric analysis after evaporating the solvent.

pH: Measured using a calibrated pH meter on an aqueous solution of a specified

concentration (e.g., 100 g/L).

Crystal Structure: Determined using advanced techniques like X-ray crystallography. This

method involves passing X-rays through a single crystal of the substance and analyzing the

resulting diffraction pattern to determine the precise arrangement of atoms in the crystal

lattice.

Visualizations
Chemical Composition of Potassium Tellurite
The following diagram illustrates the basic chemical composition of potassium tellurite,

showing the constituent ions that form the compound.
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2 x Potassium Ions
(K⁺)

Composed of

Tellurite Ion
(TeO₃²⁻)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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